Cas no 2321333-29-1 ((E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 2321333-29-1
• MF: C₁₈H₂₂N₄O₃
• MW: 342.392283916473
• CID: 6415865
• PubChem ID: 121151280
• Update Time: 2025-07-15

(E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2321333-29-1
• AKOS032692559
• (E)-3-(3,4-dimethoxyphenyl)-1-[4-(triazol-1-yl)piperidin-1-yl]prop-2-en-1-one
• F6471-5730
• (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• (2E)-3-(3,4-dimethoxyphenyl)-1-[4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl]prop-2-en-1-one

• Inchi： 1S/C18H22N4O3/c1-24-16-5-3-14(13-17(16)25-2)4-6-18(23)21-10-7-15(8-11-21)22-12-9-19-20-22/h3-6,9,12-13,15H,7-8,10-11H2,1-2H3/b6-4+
• InChI Key： GPCKGGQEFMVPDQ-GQCTYLIASA-N
• SMILES： O=C(/C=C/C1C=CC(=C(C=1)OC)OC)N1CCC(CC1)N1C=CN=N1

Computed Properties

• Exact Mass: 342.16919058g/mol
• Monoisotopic Mass: 342.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 69.5Ų

Additional information on (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

Recent Advances in the Study of (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS: 2321333-29-1)

The compound (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS: 2321333-29-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which combine a piperidine-triazole core with a dimethoxyphenylprop-2-en-1-one moiety. This hybrid structure has been shown to exhibit promising activity against various biological targets, including kinases and other enzymes involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic techniques to optimize the compound's yield and purity, ensuring its suitability for further preclinical evaluation.

In vitro and in vivo studies have demonstrated that (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one exhibits potent inhibitory effects on specific protein kinases, which are often dysregulated in cancer and inflammatory diseases. The compound's selectivity and efficacy have been compared to existing inhibitors, with results suggesting a favorable pharmacokinetic profile and reduced off-target effects. These findings position the compound as a promising candidate for further drug development.

Mechanistic studies have revealed that the compound interacts with the ATP-binding site of target kinases, thereby disrupting their catalytic activity. Molecular docking simulations and X-ray crystallography have provided detailed insights into the binding interactions, highlighting the critical role of the triazole and dimethoxyphenyl groups in stabilizing the inhibitor-enzyme complex. These structural insights are invaluable for the design of next-generation derivatives with enhanced potency and specificity.

Despite these promising results, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Ongoing research is focused on optimizing the compound's physicochemical properties and evaluating its efficacy in more complex disease models.

In conclusion, (E)-1-(4-(1H-1,2,3-triazol-1-yl)piperidin-1-yl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one represents a novel and promising scaffold for the development of kinase inhibitors. Its unique structural features and potent biological activity make it a valuable tool for both basic research and drug discovery. Future studies should aim to further elucidate its mechanisms of action and explore its potential in combination therapies.